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Compound of Interest

Compound Name: TMPA

Cat. No.: B560567

For Researchers, Scientists, and Drug Development Professionals

Introduction

TMPA (ethyl 2-[2,3,4-trimethoxy-6-(1-octanoyl)phenyllacetate) is a high-affinity antagonist of
the nuclear receptor Nur77.[1] By binding to Nur77, TMPA disrupts its interaction with Liver
Kinase B1 (LKB1), a critical regulator of cellular energy homeostasis. This disruption allows
LKB1 to translocate from the nucleus to the cytoplasm, where it subsequently phosphorylates
and activates AMP-activated protein kinase (AMPKa).[1][2][3] The activation of the LKB1-
AMPK signaling pathway plays a crucial role in regulating metabolism.[2][3][4] Consequently,
TMPA has shown potential in preclinical studies for its ability to lower blood glucose and
mitigate insulin resistance, making it a compound of interest for metabolic disease research.[1]

[2](3]

These application notes provide detailed protocols for the dissolution and preparation of TMPA
for in vivo studies, along with an overview of its mechanism of action.

Data Presentation
TMPA Properties
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Property Value Reference
Molecular Formula C21H3206 [5]
Molecular Weight 380.48 g/mol N/A
Appearance Solid N/A

CAS Number 1258275-73-8 N/A

Solubility Information

Solvent Solubility Notes

Sonication is recommended for
DMSO 90 mg/mL (236.54 mM) ) )

complete dissolution.[1]
Water < 0.1 mg/mL Considered insoluble.

Experimental Protocols
Preparation of TMPA for Intraperitoneal (IP) Injection

This protocol is designed to prepare a TMPA solution suitable for intraperitoneal administration
in mice at a dosage of 50 mg/kg.[1]

Materials:

o TMPA powder

e Dimethyl sulfoxide (DMSO), sterile, injectable grade

o Polyethylene glycol 300 (PEG300), sterile

o Tween 80 (Polysorbate 80), sterile

o Sterile Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)
« Sterile conical tubes (15 mL and 50 mL)

» Sterile syringes and needles
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Vehicle Formulation:

A commonly used vehicle for hydrophobic compounds in in vivo studies consists of:

5% DMSO

30% PEG300

5% Tween 80

60% Saline or PBS

Procedure:
o Calculate the required amount of TMPA and vehicle components.
o For a 20g mouse receiving a 50 mg/kg dose, the required amount of TMPA is 1 mg.

o Assuming an injection volume of 100 uL per 20g mouse, the final concentration of the
TMPA solution needs to be 10 mg/mL.

o To prepare 1 mL of the final formulation, you will need:

10 mg of TMPA

50 pL of DMSO

300 pL of PEG300

50 pL of Tween 80

600 pL of Saline or PBS
o Prepare the TMPA stock solution.
o Weigh the required amount of TMPA powder and place it in a sterile conical tube.

o Add the calculated volume of DMSO to the TMPA powder.
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o Vortex and sonicate the mixture until the TMPA is completely dissolved. This is your
concentrated stock solution.

o Prepare the final injection solution.
o In a separate sterile conical tube, add the calculated volume of PEG300.

o Slowly add the TMPA stock solution (from step 2) to the PEG300 while vortexing to ensure

proper mixing.
o Add the calculated volume of Tween 80 to the mixture and continue to vortex.

o Finally, add the calculated volume of sterile Saline or PBS to the mixture and vortex
thoroughly to create a homogenous solution.

e Administration.

o The final solution can be administered via intraperitoneal injection. For a 20g mouse, an
injection volume of 100 pL will deliver a 50 mg/kg dose.

o ltis crucial to also prepare a vehicle control group, which will receive the same formulation
without TMPA.

In Vivo Study Example

In a study with type Il diabetic mice (db/db), TMPA was administered daily via intraperitoneal
injection at a dose of 50 mg/kg for 19 days.[1] This treatment regimen was shown to effectively
lower blood glucose and improve glucose tolerance.[1]

Mandatory Visualizations
TMPA Mechanism of Action

Caption: TMPA disrupts the Nur77-LKB1 complex, leading to AMPKa activation.

Experimental Workflow for TMPA Preparation
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Preparation of TMPA Injection Solution

(1. Weigh TMPA Powde)

2. Dissolve in DMSO)

(Vortex & Sonicate)

3. Add to PEG300
(Vortex)

4. Add Tween 80
(Vortex)

5. Add Saline/PBS
(Vortex)

Ready for IP Injection

Click to download full resolution via product page

Caption: Workflow for preparing TMPA solution for in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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